![molecular formula C13H9ClO4 B6403914 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% CAS No. 1261961-80-1](/img/structure/B6403914.png)
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% (3-CHPA) is a compound with a variety of applications in scientific research and lab experiments. 3-CHPA has a wide range of biochemical and physiological effects, and can be used to study a variety of biological processes.
Scientific Research Applications
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has a variety of scientific research applications, including the study of the effects of oxidative stress on cells and the effects of lipid oxidation on membrane stability. 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has also been used to study the effects of reactive oxygen species on macrophage and neutrophil function, and to study the effects of oxidative stress on the immune system. Additionally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been used to study the effects of oxidative stress on the cardiovascular system, and to study the effects of lipid oxidation on the structure and function of proteins.
Mechanism of Action
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% acts as an antioxidant, scavenging reactive oxygen species and preventing lipid oxidation. It also acts as an inhibitor of cyclooxygenase, which is involved in the production of prostaglandins. Additionally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress in cells, as well as to reduce lipid oxidation and membrane damage. Additionally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been found to reduce inflammation, to inhibit the activity of matrix metalloproteinases, and to reduce the production of pro-inflammatory mediators.
Advantages and Limitations for Lab Experiments
The use of 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% in lab experiments has several advantages. It is relatively easy to synthesize, and it has a wide range of biochemical and physiological effects. Additionally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is relatively stable and can be stored for long periods of time. The main limitation of 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is that it is not approved for use in humans, so it can only be used for research purposes.
Future Directions
There are several potential future directions for the use of 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% in scientific research. It could be used to study the effects of oxidative stress on aging, as well as to study the effects of lipid oxidation on the development of cancer. Additionally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% could be used to study the effects of oxidative stress on the nervous system, and to study the effects of oxidative stress on the cardiovascular system. Finally, 3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% could be used to study the effects of oxidative stress on the immune system, and to study the effects of oxidative stress on the development of chronic diseases.
Synthesis Methods
3-(2-Chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized using a two-step process. In the first step, 2-chloro-5-hydroxyphenylacetic acid is reacted with potassium permanganate in aqueous solution to produce 2,5-dichloro-3-hydroxyphenylacetic acid. In the second step, the 2,5-dichloro-3-hydroxyphenylacetic acid is then reacted with sodium hydroxide in aqueous solution to produce 3-(2-chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid, 95%.
properties
IUPAC Name |
3-(2-chloro-5-hydroxyphenyl)-5-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO4/c14-12-2-1-9(15)6-11(12)7-3-8(13(17)18)5-10(16)4-7/h1-6,15-16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNFMXNJADVMHQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)C2=CC(=CC(=C2)O)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690472 |
Source
|
Record name | 2'-Chloro-5,5'-dihydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261961-80-1 |
Source
|
Record name | 2'-Chloro-5,5'-dihydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.